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GOTTINGEN, German Empire (1885) & SHANGHAI (2025) — What began as a routine
investigation into the condensation reactions of aldehydes and amides by German chemist
Rudolf Leuckart in 1885 unexpectedly led to the first synthesis of N-Benzylformamide. This
pivotal moment, now known as the Leuckart reaction, has since become a cornerstone of
amine synthesis. This technical guide delves into the discovery, historical evolution, and key
experimental protocols for N-Benzylformamide, offering valuable insights for researchers,
scientists, and drug development professionals.

Discovery: An Unexpected Turn in Amide Chemistry

In 1885, Rudolf Leuckart at the University of Gottingen was investigating the reaction between
benzaldehyde and formamide.[1][2] He anticipated the formation of benzylidenediformamide.
Instead, his experiments yielded benzylamine, with N-benzylformamide being the crucial
intermediate.[1][2] This marked the first documented synthesis of N-Benzylformamide and laid
the foundation for the Leuckart reaction, a reductive amination process that utilizes formamide
or ammonium formate as both a nitrogen donor and a reducing agent.[1][2]

The Leuckart Reaction: A Closer Look at the
Mechanism
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The formation of N-Benzylformamide via the Leuckart reaction is a two-step process. Initially,
the nitrogen atom of formamide performs a nucleophilic attack on the carbonyl carbon of
benzaldehyde. This is followed by a dehydration step, leading to the formation of an N-formyl
derivative. This intermediate is then reduced by formic acid, which is generated in situ from the
decomposition of formamide, to yield N-Benzylformamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b155507?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Leuckart_reaction
https://grokipedia.com/page/Leuckart_reaction
https://www.benchchem.com/product/b155507#discovery-and-history-of-n-benzylformamide
https://www.benchchem.com/product/b155507#discovery-and-history-of-n-benzylformamide
https://www.benchchem.com/product/b155507#discovery-and-history-of-n-benzylformamide
https://www.benchchem.com/product/b155507#discovery-and-history-of-n-benzylformamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155507?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

